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Compound of Interest

Compound Name: 4-Boronophenylthiocarboxamide

CAS No.: 850589-35-4

Cat. No.: B1447625

Get Quote

Technical Whitepaper: 4-
Boronophenylthiocarboxamide
Structural Properties, Synthesis, and Therapeutic
Potential
Executive Summary
4-Boronophenylthiocarboxamide is a bifunctional organoboron scaffold integrating a boronic

acid moiety (critical for Suzuki-Miyaura cross-coupling and carbohydrate recognition) with a

primary thioamide (a versatile pharmacophore and precursor for thiazole heterocycles). While

the free acid is often generated in situ or utilized as a pinacol ester derivative due to the lability

of the thioamide-boronic acid equilibrium, it represents a high-value intermediate in the

development of Boron Neutron Capture Therapy (BNCT) agents and protease inhibitors.

Part 1: Chemical Identity & Structural Analysis
Nomenclature and Identification
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Systematic Name: (4-Thiocarbamoylphenyl)boronic acid

Synonyms: 4-Boronobenzenecarbothioamide; 4-Boronothiobenzamide

Molecular Formula: C₇H₈BNO₂S

Molecular Weight: 180.03 g/mol

SMILES:NC(=S)c1ccc(B(O)O)cc1

InChIKey: (Predicted) ZNQVJSCQZXVXIX-UHFFFAOYSA-N[1]

CAS Registry Status
Unlike its oxygenated counterpart (4-carbamoylphenylboronic acid, CAS 123088-59-5), the

specific CAS number for the free boronic acid thioamide is not widely indexed in commercial

catalogs, indicating its status as a transient synthetic intermediate or research-grade

compound.

Primary Precursor CAS: 123088-59-5 (4-Carbamoylphenylboronic acid)[2]

Pinacol Ester Derivative CAS: 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiobenzamide

(often custom synthesized).

Structural Visualization
The molecule features a para-substitution pattern, maximizing the spatial separation between

the Lewis-acidic boron center and the hydrogen-bond-donating thioamide.

Caption: Connectivity of 4-Boronophenylthiocarboxamide showing the para-substitution

pattern.

Part 2: Synthetic Methodology
Due to the sensitivity of the boronic acid group to harsh thionation conditions, the synthesis

requires controlled protocols. The most reliable route utilizes Lawesson's Reagent on the

corresponding amide precursor.
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Synthesis Protocol (Thionation)
Objective: Conversion of 4-carbamoylphenylboronic acid to 4-thiocarbamoylphenylboronic acid.

Reagents:

Substrate: 4-Carbamoylphenylboronic acid (1.0 eq) [CAS: 123088-59-5][2]

Reagent: Lawesson’s Reagent (0.6 eq) [CAS: 19172-47-5]

Solvent: Anhydrous THF or Toluene (Dryness is critical to prevent boronic anhydride

formation).

Step-by-Step Workflow:

Dissolution: Dissolve 4-carbamoylphenylboronic acid in anhydrous THF under an inert

atmosphere (N₂ or Ar).

Addition: Add Lawesson’s Reagent in a single portion. The mixture may turn slightly

yellow/orange.

Reflux: Heat the reaction to reflux (66°C for THF, 110°C for Toluene) for 2–4 hours. Monitor

by TLC (the thioamide is less polar than the amide).

Quenching: Cool to room temperature. The boronic acid functionality makes aqueous workup

tricky due to potential emulsification or phase transfer.

Purification: Evaporate solvent in vacuo. Purify via flash column chromatography using a

gradient of CH₂Cl₂/MeOH. Note: Avoid acidic silica if possible, or perform a rapid filtration.

Synthetic Pathway Diagram
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Click to download full resolution via product page

Caption: Thionation of the amide precursor using Lawesson's Reagent to yield the target

thioamide.

Part 3: Reactivity & Functional Applications
Hantzsch Thiazole Synthesis
The primary thioamide group is a key building block for thiazoles, a scaffold prevalent in kinase

inhibitors and antibiotics.

Mechanism: Reaction with α-haloketones (e.g., chloroacetone) cyclizes the thioamide into a

thiazole ring.

Result: A phenylboronic acid linked to a thiazole, creating a bi-aryl system ready for further

Suzuki coupling.

Boron Neutron Capture Therapy (BNCT)
The boronic acid moiety acts as a capture agent for thermal neutrons (

).

Advantage: The thioamide group enhances lipophilicity compared to the amide, potentially

improving blood-brain barrier (BBB) penetration for glioblastoma targeting.

Binding: Boronic acids form reversible covalent bonds with diols (e.g., ribose, serine

residues), allowing for targeted binding to glycoproteins overexpressed in tumor cells.

Physicochemical Profile[3]
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Property Value (Predicted) Relevance

pKa (Boronic Acid) ~8.8
Exists as neutral species at

physiological pH.

LogP ~1.2
Moderate lipophilicity; suitable

for drug delivery.

H-Bond Donors 4 (2 from B(OH)₂, 2 from NH₂)
High potential for receptor

interaction.

Stability Moderate

Susceptible to dehydration

(boroxine formation) and

hydrolysis.

Part 4: Handling & Safety
Storage: Store at -20°C under inert gas. Boronic acids spontaneously dehydrate to form

cyclic trimers (boroxines). This is reversible upon dissolution in aqueous media.

Toxicity: Treat as a potential irritant. Thioamides can liberate H₂S under strong acidic

conditions; use in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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